molecular formula C12H13F3 B1168375 1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,1'-methylen CAS No. 123701-49-5

1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,1'-methylen

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Description

1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,1'-methylen, also known as 1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,1'-methylen, is a useful research compound. Its molecular formula is C12H13F3. The purity is usually 95%.
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properties

CAS RN

123701-49-5

Product Name

1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,1'-methylen

Molecular Formula

C12H13F3

Molecular Weight

0

synonyms

1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,1/'-methylenebis[4-isocyanatobenzene], 1,1/'-[(1-methylethylidene) bis(4,1-phenyleneoxy)]bis[2-propanol] and 2,2/'-oxybis[ethanol]

Origin of Product

United States

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